Cas no 2171189-82-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid
• CAS No: 2171189-82-3
• MF: C₂₆H₂₃IN₂O₅
• MW: 570.375699281693
• CID: 5999740
• PubChem ID: 165580681
• Update Time: 2025-06-22

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid
• 2171189-82-3
• EN300-1575969

• Inchi： 1S/C26H23IN2O5/c1-15(12-24(30)29-23-11-10-16(27)13-21(23)25(31)32)28-26(33)34-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-11,13,15,22H,12,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t15-/m0/s1
• InChI Key： WSRFZLFMXMJZTP-HNNXBMFYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 570.06517g/mol
• Monoisotopic Mass: 570.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic Acid: A Comprehensive Overview

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid, with the CAS number 2171189-82-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines elements of amino acids, fluorenylmethoxycarbonyl (Fmoc) protecting groups, and iodinated aromatic rings. Its unique properties make it a valuable tool in drug discovery and development.

The structure of this compound is characterized by a central benzoic acid moiety substituted with an iodine atom at the 5-position. This iodine substitution is strategically positioned to influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The benzoic acid group itself is connected to a butanamide chain, which terminates with an Fmoc group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and ensuring its bioavailability.

Recent studies have highlighted the potential of this compound in the development of targeted therapies for various diseases. For instance, researchers have explored its role as a precursor in the synthesis of bioactive peptides and proteins. The Fmoc group's ability to protect amino groups during peptide assembly has made this compound a cornerstone in solid-phase peptide synthesis (SPPS), enabling the construction of complex peptide sequences with high precision.

In addition to its synthetic applications, this compound has shown promise in biological assays. Its iodinated benzoic acid moiety has been implicated in modulating receptor activity, making it a candidate for drug design targeting specific signaling pathways. Recent advancements in computational chemistry have allowed for the modeling of this compound's interactions with various biological targets, providing insights into its potential therapeutic applications.

The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral resolution techniques ensures the correct stereochemistry at the 3S position of the butanamide chain, which is critical for the molecule's biological activity. The incorporation of the Fmoc group requires careful protection and deprotection strategies to maintain the integrity of the molecule throughout the synthesis.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure and purity, ensuring its reliability as a research tool. Additionally, chromatographic methods have been optimized for its separation and purification, further enhancing its utility in both academic and industrial settings.

In terms of applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its role as a building block in medicinal chemistry underscores its importance in drug discovery pipelines. Furthermore, its compatibility with various coupling reagents and activation strategies makes it a versatile component in peptide and protein engineering.

The integration of this compound into modern drug discovery workflows has been facilitated by advancements in high-throughput screening (HTS) technologies. Its ability to be readily modified and scaled up makes it an ideal candidate for large-scale screening campaigns aimed at identifying novel therapeutic agents. Moreover, its stability under physiological conditions ensures that it can be effectively utilized in in vitro and in vivo models without compromising its bioactivity.

In conclusion, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure, coupled with its versatile applications, positions it as a key player in advancing our understanding of complex biological systems and developing innovative treatments for human diseases.